Cas no 1802907-93-2 (Dde Biotin-PEG4-azide)

• Product Name: Dde Biotin-PEG4-azide
• CAS No: 1802907-93-2
• MF: C₃₂H₅₃N₇O₈S
• MW: 695.870326757431
• MDL: MFCD28505550
• CID: 3045123
• PubChem ID: 136663255
• Update Time: 2025-10-28

Dde Biotin-PEG4-azide Chemical and Physical Properties

Names and Identifiers

• Dde Biotin-PEG4-azide
• 1802907-93-2
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[3-(3-azidopropylimino)-3-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)propoxy]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
• DA-52367
• BP-22678
• AKOS040741615
• Dde Biotin Azide

• MDL： MFCD28505550
• Inchi： 1S/C32H53N7O8S/c1-32(2)20-25(40)29(26(41)21-32)23(34-9-5-10-36-39-33)8-12-44-14-16-46-18-19-47-17-15-45-13-11-35-28(42)7-4-3-6-27-30-24(22-48-27)37-31(43)38-30/h24,27,30,40H,3-22H2,1-2H3,(H,35,42)(H2,37,38,43)/b34-23+/t24-,27-,30-/m0/s1
• InChI Key： WAGQAVIHHLSDJC-NTEGBPAGSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCOCC/C(/C1C(CC(C)(C)CC=1O)=O)=N\CCCN=[N+]=[N-])=O)NC(N2)=O

Computed Properties

• Exact Mass: 695.36763285g/mol
• Monoisotopic Mass: 695.36763285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 25
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 197Ų

Additional information on Dde Biotin-PEG4-azide

Introduction to Dde Biotin-PEG4-azide (CAS No. 1802907-93-2) and Its Applications in Modern Chemical Biology

Dde Biotin-PEG4-azide, a compound with the chemical identifier CAS No. 1802907-93-2, represents a significant advancement in the field of bioconjugation and molecular imaging. This innovative molecule combines the versatility of biotin, the stability of PEGylation, and the reactivity of an azide group, making it a valuable tool for researchers exploring cutting-edge applications in diagnostics, therapeutics, and biomolecular research.

The core structure of Dde Biotin-PEG4-azide is designed to enhance biocompatibility and functionality while maintaining a high degree of specificity. The biotin moiety is well-known for its strong affinity to streptavidin and avidin proteins, which has been exploited in various biochemical assays and therapeutic applications. The incorporation of a PEG4 (polyethylene glycol with four units) linker improves solubility and reduces immunogenicity, making it suitable for prolonged circulation in biological systems.

The azide functional group at the end of the molecule adds another layer of utility. Azides are highly reactive and can participate in various chemical transformations, including copper-free click chemistry with alkyne-bearing molecules. This property has been leveraged in recent years to develop novel methods for protein labeling, cell tracking, and drug delivery systems.

In recent years, there has been a surge in research focused on developing advanced bioconjugates for therapeutic purposes. Dde Biotin-PEG4-azide has emerged as a key player in this domain due to its multifaceted nature. For instance, it has been utilized in the development of targeted imaging agents that can specifically bind to cancer biomarkers, allowing for early detection and precise monitoring of disease progression.

The use of Dde Biotin-PEG4-azide in drug development has also shown promising results. By conjugating therapeutic agents to this molecule, researchers have been able to enhance drug delivery efficiency and reduce off-target effects. This approach has particular relevance in the field of antibody-drug conjugates (ADCs), where precise targeting is crucial for maximizing therapeutic efficacy while minimizing side effects.

Moreover, the combination of biotinylation and PEGylation offers unique advantages in diagnostic applications. Biotinylated probes can be easily detected using streptavidin-based assays, providing high sensitivity and specificity. When coupled with PEGylation, these probes exhibit improved stability and prolonged circulation time, enhancing their utility in clinical diagnostics.

The azide group on Dde Biotin-PEG4-azide opens up possibilities for innovative chemical biology techniques. For example, it can be used in conjunction with click chemistry to label cells or proteins with fluorescent or radioactive tags. This has enabled researchers to visualize biological processes at a molecular level with unprecedented detail.

Recent studies have also explored the potential of Dde Biotin-PEG4-azide in developing novel therapeutics for neurological disorders. The ability to target specific neurons or glial cells using biotinylated compounds has opened up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The PEGylation component further enhances the pharmacokinetic properties of these compounds, making them more suitable for long-term treatment regimens.

The versatility of Dde Biotin-PEG4-azide extends beyond diagnostics and therapeutics. It has been widely used in academic research to study protein-protein interactions, enzyme kinetics, and cellular signaling pathways. The ability to specifically label biomolecules allows researchers to gain insights into complex biological processes that would otherwise be difficult to investigate.

In conclusion, Dde Biotin-PEG4-azide (CAS No. 1802907-93-2) is a multifunctional compound with broad applications in chemical biology. Its unique combination of biotinylation, PEGylation, and azide functionality makes it an indispensable tool for researchers exploring cutting-edge technologies in diagnostics, therapeutics, and fundamental biological research. As our understanding of biological systems continues to evolve, compounds like Dde Biotin-PEG4-azide will play an increasingly important role in advancing scientific knowledge and developing innovative solutions to complex biological challenges.